![molecular formula C15H27ClN2O3 B2734002 Tert-butyl 5-[(2-chloroacetyl)amino]-3,3-dimethylazepane-1-carboxylate CAS No. 2411253-86-4](/img/structure/B2734002.png)
Tert-butyl 5-[(2-chloroacetyl)amino]-3,3-dimethylazepane-1-carboxylate
Overview
Description
“Tert-butyl 5-[(2-chloroacetyl)amino]-3,3-dimethylazepane-1-carboxylate” is a chemical compound. It is a derivative of tert-butyl esters, which are extensively employed as masked carboxyl group surrogates in peptide chemical synthesis . The compound is related to tert-butyl (2-chloroacetyl)carbamate, which has a molecular weight of 193.63 .
Synthesis Analysis
The synthesis of this compound could involve the use of amino acid ionic liquids (AAILs) for organic synthesis. A series of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) could be prepared . The resulting protected AAILs could then be used as the starting materials in dipeptide synthesis with commonly used coupling reagents .Molecular Structure Analysis
The molecular structure of this compound is complex. It is derived from tert-butyl (2-chloroacetyl)carbamate, which has the InChI code 1S/C7H12ClNO3/c1-7(2,3)12-6(11)9-5(10)4-8/h4H2,1-3H3,(H,9,10,11) and the InChI key INPCHPGANCQUFU-UHFFFAOYSA-N .Chemical Reactions Analysis
The compound could be involved in various chemical reactions. For instance, the distinctive coupling reagent N, N′-diethylene- N′′-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of base, giving the dipeptides in satisfactory yields in 15 min .properties
IUPAC Name |
tert-butyl 5-[(2-chloroacetyl)amino]-3,3-dimethylazepane-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H27ClN2O3/c1-14(2,3)21-13(20)18-7-6-11(17-12(19)9-16)8-15(4,5)10-18/h11H,6-10H2,1-5H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RENVJQQUSFRJKT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CCN(C1)C(=O)OC(C)(C)C)NC(=O)CCl)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H27ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.84 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 5-(2-chloroacetamido)-3,3-dimethylazepane-1-carboxylate | |
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